Cas no 2188733-55-1 (1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one)
1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one
-
- Inchi: 1S/C13H22N2O2/c1-3-12(16)14-6-4-13(2,5-7-14)15-8-10-17-11-9-15/h3H,1,4-11H2,2H3
- InChI Key: CQLYOACUAUCHAK-UHFFFAOYSA-N
- SMILES: C(N1CCC(C)(N2CCOCC2)CC1)(=O)C=C
Experimental Properties
- Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 382.4±37.0 °C(Predicted)
- pka: 7.45±0.20(Predicted)
1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6702313-1.0g |
1-[4-methyl-4-(morpholin-4-yl)piperidin-1-yl]prop-2-en-1-one |
2188733-55-1 | 95.0% | 1.0g |
$0.0 | 2025-03-13 |
1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one
Comprehensive Overview of 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one (CAS No. 2188733-55-1)
1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one (CAS No. 2188733-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their pharmacological properties. The presence of both morpholine and propenone moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.
The molecular formula of 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one is C13H22N2O2, with a molecular weight of approximately 238.33 g/mol. Its structure includes a piperidine ring substituted with a methyl group and a morpholine unit, along with an α,β-unsaturated ketone (propenone) functionality. This combination of functional groups contributes to its reactivity and potential utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.
One of the key areas of interest for 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one is its role as a building block in drug discovery. Researchers are exploring its use in the synthesis of compounds targeting central nervous system (CNS) disorders, such as neurodegenerative diseases and psychiatric conditions. The morpholine moiety is known to enhance solubility and bioavailability, while the propenone group can participate in Michael addition reactions, making it valuable for covalent inhibitor design.
In addition to pharmaceutical applications, 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one is also studied in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials, such as catalysts or polymers. The compound's thermal stability and solubility properties are being investigated for potential use in high-performance coatings and electronic materials.
The synthesis of 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one typically involves multi-step organic reactions, including alkylation, amination, and acylation. Researchers often optimize these processes to improve yield and purity, as the compound's efficacy in downstream applications depends on its chemical integrity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate its structure.
From a commercial perspective, 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one is available in limited quantities, primarily for research purposes. Its market demand is driven by academic institutions, pharmaceutical companies, and specialty chemical manufacturers. As the compound gains traction in drug discovery programs, its availability and pricing are expected to evolve. Suppliers often provide custom synthesis services to meet the specific needs of researchers working on innovative therapeutic agents.
Safety and handling of 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one require standard laboratory precautions. While it is not classified as highly hazardous, proper ventilation, personal protective equipment (PPE), and adherence to chemical hygiene plans are recommended. Researchers should consult the compound's Material Safety Data Sheet (MSDS) for detailed safety information and disposal guidelines.
Looking ahead, the future of 1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one appears promising, with ongoing studies exploring its potential in targeted drug delivery systems and bioactive materials. Its structural versatility and compatibility with various chemical modifications make it a valuable tool for scientists aiming to address unmet medical and technological challenges. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics and functional materials.
2188733-55-1 (1-[4-Methyl-4-(4-morpholinyl)-1-piperidinyl]-2-propen-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)